3-Ethyladamantane-1-carboxylic acid
Overview
Description
3-Ethyladamantane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H20O2 and its molecular weight is 208.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Reactions and Synthesis
3-Ethyladamantane-1-carboxylic acid plays a role in various chemical reactions and synthesis processes. For instance, it is formed predominantly when carboxylation of 2-(1-adamantyl)ethanol occurs at room temperature, showcasing its significance in stereochemical processes and hydride shifts in organic chemistry (Alford, Cuddy, Grant, & Mckervey, 1972). Similarly, studies on the rearrangement of saturated tricyclic hydrocarbons, like the synthesis of 1-ethyladamantane from adamantane, highlight the potential of this compound in catalyst-driven transformations (Honna, Ichikawa, & Iida, 1986).
2. Bioconjugation Studies
This compound also finds relevance in bioconjugation studies. The research on amide formation by carbodiimide in aqueous media has implications for understanding reactions involving carboxylic acids, including this compound (Nakajima & Ikada, 1995). These insights are critical for biochemical and pharmaceutical applications where specific carboxylic acids are involved.
3. Synthesis of Cage Compounds
The synthesis of ethyl 5-oxohomoadamantane-4-carboxylate and its use as a precursor for polyfunctional homoadamantanes illustrates the role of related compounds in creating cage analogues of acetoacetic ester. Such compounds have potential applications in synthesizing heterocyclic compounds with antiviral properties, indicating the broader implications of research involving this compound (Klimochkin, Tkachenko, & Rybakov, 2018).
4. Material Chemistry
Additionally, research involving the chemical transformations of tetracyclo[3.3.1.1.3,7.0.1,3]decane (1,3-dehydroadamantane) with carboxylic acid esters, including reactions similar to this compound, provides insights into material chemistry, especially in the synthesis of esters with adamantyl groups (Mokhov, Butov, & Dyakonov, 2017).
Properties
IUPAC Name |
3-ethyladamantane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O2/c1-2-12-4-9-3-10(5-12)7-13(6-9,8-12)11(14)15/h9-10H,2-8H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJBLNYRNJSFPQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CC3CC(C1)CC(C3)(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80371301 | |
Record name | 3-ethyladamantane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37845-05-9 | |
Record name | 3-ethyladamantane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: The paper mentions that carboxylation of 2-(1-adamantyl)ethanol can lead to the formation of both 3-ethyladamantane-1-carboxylic acid and adamantane-1-carboxylic acid. What reaction conditions favor the formation of this compound?
A1: According to the research, conducting the carboxylation of 2-(1-adamantyl)ethanol at room temperature, regardless of concentration, predominantly yields this compound []. Elevated temperatures (e.g., 50°C) result in a mixture of this compound and adamantane-1-carboxylic acid in roughly equal amounts []. Therefore, lower temperatures favor the selective synthesis of this compound.
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